Cas no 165739-83-3 (4-Chloro Loratadine)

• Product Name: 4-Chloro Loratadine
• CAS No: 165739-83-3
• MF: C₂₂H₂₂Cl₂N₂O₂
• MW: 417.328283786774
• CID: 1060440
• PubChem ID: 22621927
• Update Time: 2025-09-19

4-Chloro Loratadine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro Loratadine
• 1-Piperidinecarboxylic acid, 4- (4,8-dichloro-5,6-dihydro-11H- benzo[5,6]cyclohepta[1,2-b] pyridin-11-ylidene)-, ethyl ...
• 4-CHLORO-LORATADINE
• ethyl 4-(4,8-dichloro-5,6-dihydrobenzo[4,5]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate
• 4-(4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecarboxylic acid ethyl ester
• Loratadine EP IMpurity C
• Loratadine EP Impurity C ( USP RC G )
• 4,8-Dichloro-6,11-dihydro-11-[N-ethoxy carbonyl-4-piperidylidene]-5H-benzo[5,6] cyclohepta[1,2-b]pyridine
• 1-Piperidinecarboxylic acid, 4- (4,8-dichloro-5,6-dihydro-11H- benzo[5,6]cyclohepta[1,2-b] pyridin-11-ylidene)-, ethyl ester
• Ethyl 4-(4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate
• Ethyl 4-(4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate; Loratadine Imp. C (EP); Loratadine Impurity C
• 4-CHLOROLORATADINE [USP IMPURITY]
• AKOS040744707
• UNII-K330Z55R0Q
• 4-Chloro Loratadine;4-Chloroloratadine
• Loratadine specified impurity C [EP]
• Loratadine impurity, 4,8-dichloro-6,11-dihydro-11-(N-ethoxy carbonyl-4-piperidylidene)-5H-benzo(5,6)cyclohepta(1,2-b)pyridine- [USP]
• K330Z55R0Q
• SCHEMBL5473193
• Q27281876
• Ethyl 4-(4,8-dichloro-5,6-dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-ylidene)piperidine-1-carboxylate
• 165739-83-3
• DTXSID60168019
• LORATADINE IMPURITY C [EP IMPURITY]
• BCP31806
• 4-Chloroloratadine
• ethyl 4-(7,13-dichloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-2-ylidene)piperidine-1-carboxylate
• Loratadine Impurity C
• Ethyl4-(4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(4,8-dichloro-5,6-dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-ylidene)-, ethyl ester
• LORATADINE IMPURITY C (EP IMPURITY)
• 4-CHLOROLORATADINE (USP IMPURITY)
• Loratadine impurity, 4,8-dichloro-6,11-dihydro-11-(N-ethoxy carbonyl-4-piperidylidene)-5H-benzo(5,6)cyclohepta(1,2-b)pyridine-[USP]
• LORATADINE IMPURITY, 4,8-DICHLORO-6,11-DIHYDRO-11-(N-ETHOXY CARBONYL-4-PIPERIDYLIDENE)-5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDINE-[USP IMPURITY]
• DTXCID8090510
• Loratadine specified impurity C
• LORATADINE IMPURITY, 4,8-DICHLORO-6,11-DIHYDRO-11-(N-ETHOXY CARBONYL-4-PIPERIDYLIDENE)-5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDINE-(USP IMPURITY)
• Loratadine impurity, 4,8-dichloro-6,11-dihydro-11-(N-ethoxy carbonyl-4-piperidylidene)-5H-benzo(5,6)cyclohepta(1,2-b)pyridine-(USP)

• Inchi： 1S/C22H22Cl2N2O2/c1-2-28-22(27)26-11-8-14(9-12-26)20-17-6-4-16(23)13-15(17)3-5-18-19(24)7-10-25-21(18)20/h4,6-7,10,13H,2-3,5,8-9,11-12H2,1H3
• InChI Key： LOTMYBFPXGPIDD-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1CCC1C=C(C=CC=1/C/2=C1\CCN(C(=O)OCC)CC\1)Cl

Computed Properties

• Exact Mass: 416.10600
• Monoisotopic Mass: 416.1058333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.1E-3 g/L) (25 ºC),
• PSA: 45.33000
• LogP: 5.13530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines